Cas no 2304635-01-4 ({5-Fluoro-1-[tris(propan-2-yl)silyl]-1H-indol-4-yl}boronic acid)

• Product Name: {5-Fluoro-1-[tris(propan-2-yl)silyl]-1H-indol-4-yl}boronic acid
• CAS No: 2304635-01-4
• MF: C₁₇H₂₇BFNO₂Si
• MW: 335.296689271927
• MDL: MFCD29060182
• CID: 5058192
• PubChem ID: 118998374
• Update Time: 2026-02-28

{5-Fluoro-1-[tris(propan-2-yl)silyl]-1H-indol-4-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• {5-Fluoro-1-[tris(propan-2-yl)silyl]-1H-indol-4-yl}boronic acid
• (5-Fluoro-1-(triisopropylsilyl)-1H-indol-4-yl)boronic acid
• {5-Fluoro-1-[tris(propan-2-yl)silyl]-1H-indol-4-ylboronic acid
• (5-Fluoro-1-[tris(propan-2-yl)silyl]-1h-indol-4-yl)boronic acid
• PB42167
• [5-fluoro-1-tri(propan-2-yl)silylindol-4-yl]boronic acid
• AS-52515
• MFCD29060182
• 2304635-01-4
• AKOS027337239
• P15279
• CS-0131505
• 5-Fluoro-1-(triisopropylsilyl)indole-4-boronic Acid
• (5-Fluoro-1-(triisopropylsilyl)-1H-indol-4-yl)boronicacid
• SY321724

• MDL： MFCD29060182
• Inchi： 1S/C17H27BFNO2Si/c1-11(2)23(12(3)4,13(5)6)20-10-9-14-16(20)8-7-15(19)17(14)18(21)22/h7-13,21-22H,1-6H3
• InChI Key： ZKSPJZIANXXTCN-UHFFFAOYSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)N1C=CC2C(B(O)O)=C(C=CC1=2)F

Computed Properties

• Exact Mass: 335.1888140g/mol
• Monoisotopic Mass: 335.1888140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4

Additional information on {5-Fluoro-1-[tris(propan-2-yl)silyl]-1H-indol-4-yl}boronic acid

Introduction to {5-Fluoro-1-[tris(propan-2-yl)silyl]-1H-indol-4-yl}boronic Acid (CAS No. 2304635-01-4)

{5-Fluoro-1-[tris(propan-2-yl)silyl]-1H-indol-4-yl}boronic acid, also known by its CAS registry number 2304635-01-4, is a highly specialized organic compound with significant applications in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound is a derivative of indole, a heterocyclic aromatic structure, modified with a fluorine atom at the 5-position and a tris(isopropyl)silyl group at the 1-position. The presence of the boronic acid group at the 4-position makes it particularly valuable for cross-coupling reactions, a cornerstone of modern organic synthesis.

The structure of this compound is notable for its functional groups, which are strategically positioned to enhance its reactivity and versatility. The indole core is a fundamental scaffold in many bioactive molecules, while the fluorine substituent introduces electronic effects that can modulate the compound's properties. The bulky tris(isopropyl)silyl group serves as a protecting group, stabilizing the molecule during synthesis and preventing unwanted side reactions. The boronic acid functionality is critical for its role in Suzuki-Miyaura coupling reactions, enabling the construction of complex molecular architectures with high precision.

In recent years, there has been a surge in research focusing on compounds like {5-Fluoro-1-[tris(propan-2-yl)silyl]-1H-indol-4-yl}boronic acid, driven by their potential in drug discovery and materials development. For instance, studies have highlighted the importance of indole derivatives in targeting various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. The fluorine atom at the 5-position can enhance lipophilicity and improve bioavailability, making this compound an attractive candidate for medicinal chemists.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. The introduction of the tris(isopropyl)silyl group is often achieved through silylation reactions, while the boronic acid functionality can be installed via hydroboration or other specialized methods. Researchers have explored various strategies to optimize these steps, ensuring high yields and purity levels that are essential for downstream applications.

In terms of applications, this compound has found use in both academic and industrial settings. In academia, it serves as a valuable building block for constructing more complex molecules through cross-coupling reactions. Its ability to participate in Suzuki-Miyaura couplings allows chemists to create diverse libraries of compounds for screening purposes. In industry, similar compounds are being investigated for their potential as intermediates in drug development pipelines.

The latest advancements in computational chemistry have also shed light on the properties of this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity profiles, aiding researchers in predicting its behavior under different conditions. These computational tools complement experimental studies, accelerating the discovery process and reducing costs associated with trial-and-error approaches.

In conclusion, {5-Fluoro-1-[tris(propan-2-yl)silyl]-1H-indol-4-yl}boronic acid (CAS No. 2304635